4-Ethylsulfanylpyrimidine-5-carboxylic acid

• Molecular Formula: C7H8N2O2S
• Molecular Weight: 184.22 g/mol
• IUPAC Name: 4-ethylsulfanylpyrimidine-5-carboxylic acid
• InChI: InChI=1S/C7H8N2O2S/c1-2-12-6-5(7(10)11)3-8-4-9-6/h3-4H,2H2,1H3,(H,10,11)
• InChI Key: SYQLCWHJQBZTOY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=NC=C1C(=O)O

Description

4-Ethylsulfanylpyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O2S and its molecular weight is 184.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.40 g of 4-ethylsulfanylpyrimidine-5-carboxylic acid ethyl ester, 12 ml of a 2 M aqueous potassium hydroxide solution and 8 ml of THF was stirred at room temperature for 1 hour. Concentrated hydrochloric acid was poured to the reaction mixture and neutralized, then the mixture was concentrated under reduced pressure, and THF was distilled. Concentrated hydrochloric acid was further added to the reaction mixture to adjust pH of the reaction mixture at 5, and the precipitated crystal was filtered. The resulting solid was washed with water and n-hexane and dried to obtain 1.89 g of 4-ethylsulfanylpyrimidine-5-carboxylic acid.